Cas no 100142-73-2 (3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid)

• Product Name: 3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid
• CAS No: 100142-73-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD02181745
• CID: 157609
• PubChem ID: 7131733
• Update Time: 2025-04-19

3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoicacid, 1-phenyl-
• 3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid
• 3-(1-phenylpyrazol-4-yl)propanoic acid
• 3-(1-phenyl-1H-pyrazol-4-yl)-propionic acid
• 3-(1-Phenyl-1H-pyrazol-4-yl)-propionsaeure
• AC1OFM4C
• AC1Q759A
• ACMC-20e0cs
• CTK0H6903
• Oprea1_330214
• J-510446
• 100142-73-2
• HMS1781K18
• 3-(1-PHENYL-1H-PYRAZOL-4-YL)PROPANOICACID
• CHEMBL4539469
• CS-0239723
• Z119981168
• DTXSID30427943
• EN300-21817
• 1H-Pyrazole-4-propanoic acid, 1-phenyl-
• FT-0742232
• AKOS000206874
• DA-16565
• G76113
• AG-613/31140001
• 3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid

• MDL： MFCD02181745
• Inchi： 1S/C12H12N2O2/c15-12(16)7-6-10-8-13-14(9-10)11-4-2-1-3-5-11/h1-5,8-9H,6-7H2,(H,15,16)
• InChI Key： NBHCOIXHQRCPQV-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(C2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 215.082053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58
• XLogP3: 1.6

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 76-78 °C
• Boiling Point: 393.8±17.0 °C at 760 mmHg
• Flash Point: 441.1±34.3 °C
• Refractive Index: 1.603
• PSA: 55.12
• LogP: 1.88950

3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles